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Compound of Interest

2,6-Dimethyl-4-(piperidin-1-
Compound Name:

ylmethyl)phenol
CAS No.: 42900-97-0
Cat. No.: B1348595

Get Quote

A Versatile Mannich Base Intermediate for Catalysis
and Drug Discovery
Executive Summary

2,6-Dimethyl-4-(piperidin-1-ylmethyl)phenol (CAS 42900-97-0) is a bifunctional organic
compound integrating a sterically hindered phenolic core with a tertiary amine (piperidine)
moiety.[1] Synthesized via the Mannich reaction, this molecule serves as a critical intermediate
in the development of salan-type ligands for polymerization catalysts, antioxidant stabilizers for
polymers, and CNS-active pharmaceutical agents.

This guide provides a rigorous analysis of its chemical identity, a validated synthesis protocol,
and a structural evaluation of its utility in modern chemical applications.

Chemical Identity & Properties
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Property Description

CAS Number 42900-97-0

IUPAC Name 2,6-Dimethyl-4-(piperidin-1-ylmethyl)phenol

Molecular Formula C14H21NO

Molecular Weight 219.33 g/mol

Structural Class Mannich Base / Hindered Phenol

Appearance White to off-white crystalline solid (typically)

Solubility ?oluble in ethanol, chloroform, DCM; Insoluble
in water

pKa (Predicted) ~10.2 (Phenol), ~9.1 (Piperidine N)

Structural Analysis

The molecule features two distinct functional domains:[2][3][4]

o Hindered Phenol Domain: The 2,6-dimethyl substitution provides steric protection to the
hydroxyl group, enhancing radical scavenging stability (antioxidant activity) and directing
electrophilic substitution exclusively to the 4-position during synthesis.

» Basic Amine Domain: The piperidinyl-methyl group at the 4-position acts as a Lewis base,
enabling metal coordination (ligand design) or functioning as a catalytic site for epoxy curing.

Synthesis & Manufacturing Protocol

The synthesis follows a classic Mannich Reaction pathway.[5] The presence of methyl groups
at the 2 and 6 positions of the phenol ring blocks ortho-substitution, ensuring high
regioselectivity for the para (4-position) product.

Reaction Mechanism

The reaction proceeds via the in situ formation of an iminium ion from formaldehyde and
piperidine, which then undergoes electrophilic aromatic substitution (EAS) at the para-position
of the 2,6-dimethylphenol.
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Figure 1: Regioselective Mannich reaction mechanism targeting the para-position.

Experimental Protocol (Self-Validating System)

Reagents:

2,6-Dimethylphenol (1.0 eq)

Paraformaldehyde (1.1 eq) or Formalin (37% ag., 1.1 eq)

Piperidine (1.1 eq)

Solvent: Ethanol (Abs. or 95%)
Step-by-Step Procedure:

e Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,
dissolve 2,6-dimethylphenol (e.g., 12.2 g, 100 mmol) in Ethanol (50 mL).

e Amine Addition: Add Piperidine (9.4 g, 110 mmol) to the solution. The reaction is slightly
exothermic; allow to stabilize.

e Aldehyde Addition: Add Paraformaldehyde (3.3 g, 110 mmol) in portions or add Formalin
dropwise.

o Expert Note: Using paraformaldehyde in ethanol often results in a cleaner workup
(precipitation) compared to aqueous formalin.
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o Reflux: Heat the mixture to reflux (approx. 78°C) for 4—6 hours. Monitor reaction progress via
TLC (SiO2, Hexane:EtOAc 3:1). The spot for 2,6-dimethylphenol (high R_f) should disappear.

o Workup:

o Method A (Precipitation): Cool the reaction mixture to 0°C in an ice bath. The product often

crystallizes out. Filter the white solid and wash with cold ethanol.

o Method B (Extraction): If no precipitate forms, remove ethanol under reduced pressure.

Dissolve residue in DCM, wash with water and brine, dry over Na2SOa, and concentrate.

 Purification: Recrystallize from hot ethanol or a Hexane/Ethanol mixture to yield pure white

crystals.

Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated using the following

spectroscopic markers.

Technique

Diagnostic Signal

Assignment

1H NMR (CDCls, 400 MHz)

0 ~6.85 ppm (s, 2H)

Aromatic Protons (Symm.)

0 ~3.35 ppm (s, 2H)

Benzylic CHz (Ar-CH2-N)

0 ~2.35 ppm (m, 4H)

Piperidine a-CH2

0 ~2.20 ppm (s, 6H)

Ar-CHs (Ortho-methyls)

0 ~1.55 ppm (m, 6H)

Piperidine B/y-CH2

13C NMR ~152 ppm Phenolic C-OH
~129 ppm Aromatic C-H

~63 ppm Benzylic C

~54 ppm Piperidine a-C

IR Spectroscopy

~3200-3400 cm~?

O-H Stretch (Broad)

~2900-2950 cm—1

C-H Stretch (Aliphatic)

© 2026 BenchChem. All rights reserved. 4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications & Utility
A. Polymerization Catalysis (Ligand Precursor)

This compound is a mono-Mannich base. It serves as a precursor for synthesizing
unsymmetrical Salan ligands. By reacting the phenolic OH or coupling via the aromatic ring,
researchers create titanium or zirconium complexes used in olefin polymerization. The bulky
ortho-methyl groups exert steric control over the metal center, influencing polymer tacticity.

B. Antioxidant & Stabilizer

The 2,6-dimethylphenol motif is a hallmark of "hindered phenol" antioxidants.

e Mechanism: The steric bulk prevents rapid oxidation of the phenol itself while allowing it to
donate a hydrogen atom to quench peroxy radicals (ROOQOe) formed during polymer
degradation.

e Synergy: The tertiary amine (piperidine) can act as a synergist or acid scavenger,
neutralizing acidic byproducts in halogenated polymers (e.g., PVC).

C. Pharmaceutical Intermediate

The structure contains the 4-hydroxy-3,5-dimethylbenzyl pharmacophore linked to a piperidine
ring.

o Drug Development: This motif is investigated for neuroprotective properties. The piperidine
ring is common in NMDA receptor antagonists and anticholinergics.

» Bioactivity: Mannich bases of phenols have demonstrated anti-inflammatory and anti-
malarial activity in screening libraries.

D. Epoxy Curing Accelerator

Tertiary amines are effective accelerators for anhydride-cured epoxy resins. CAS 42900-97-0
provides a dual function:

o Catalysis: The piperidine nitrogen catalyzes the ring-opening of the anhydride.

o Network Integration: The phenolic hydroxyl can react with the epoxide, integrating the
antioxidant moiety directly into the polymer matrix, preventing leaching.
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Safety & Handling (SDS Highlights)

e Hazards: Irritant to eyes, respiratory system, and skin. May be harmful if swallowed.

» Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent slow
oxidation (pinking) of the phenol.

e PPE: Wear nitrile gloves, safety goggles, and work in a fume hood to avoid inhalation of
amine vapors or dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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